Cas no 82342-56-1 (Isoquinoline, 2-benzoyl-1,2,3,4-tetrahydro-)

Isoquinoline, 2-benzoyl-1,2,3,4-tetrahydro- structure
82342-56-1 structure
Product Name:Isoquinoline, 2-benzoyl-1,2,3,4-tetrahydro-
CAS No:82342-56-1
MF:C16H15NO
MW:237.296404123306
CID:1806607
PubChem ID:3831155
Update Time:2025-04-21

Isoquinoline, 2-benzoyl-1,2,3,4-tetrahydro- Chemical and Physical Properties

Names and Identifiers

    • Isoquinoline, 2-benzoyl-1,2,3,4-tetrahydro-
    • 3,4-dihydro-1H-isoquinolin-2-yl(phenyl)methanone
    • N-benzoyl-1,2,3,4-tetrahydroisoquinoline
    • SCHEMBL4279383
    • 82342-56-1
    • Oprea1_155249
    • AKOS003865512
    • (3,4-Dihydroisoquinolin-2(1H)-yl)(phenyl)methanone
    • ST51036431
    • DTXSID10397034
    • Inchi: 1S/C16H15NO/c18-16(14-7-2-1-3-8-14)17-11-10-13-6-4-5-9-15(13)12-17/h1-9H,10-12H2
    • InChI Key: QXUMOIJXVLZMFC-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC=CC=1)N1CC2C=CC=CC=2CC1

Computed Properties

  • Exact Mass: 237.115364102g/mol
  • Monoisotopic Mass: 237.115364102g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 1
  • Complexity: 296
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 20.3Ų
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